Cas no 341008-29-5 (tert-butyl[(pyridin-4-yl)methyl]amine)

• Product Name: tert-butyl[(pyridin-4-yl)methyl]amine
• CAS No: 341008-29-5
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 1086823
• PubChem ID: 927312
• Update Time: 2025-07-14

tert-butyl[(pyridin-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-(pyridin-4-ylmethyl)propan-2-amine
• 2-methyl-N-(4-pyridinylmethyl)-2-propanamine(SALTDATA: HCl)
• AC1LI9TH
• AG-F-15658
• BBL000146
• CTK4H1734
• MolPort-000-866-428
• STK510898
• SureCN278462
• tert-butyl[(pyridin-4-yl)methyl]amine
• tert-butyl(pyridin-4-ylmethyl)amine
• starbld0017150
• CS-0272747
• 341008-29-5
• N-(tert-butyl)-N-(pyridin-4-ylmethyl)amine
• 2-METHYL-N-(4-PYRIDINYLMETHYL)-2-PROPANAMINE
• SCHEMBL278462
• DTXSID30358965
• DB-265899
• 2-Methyl-N-(4-pyridinylmethyl)-2-propanamine x1hcl
• AKOS000133068
• EN300-167343

• MDL： MFCD01426992
• Inchi： 1S/C10H16N2/c1-10(2,3)12-8-9-4-6-11-7-5-9/h4-7,12H,8H2,1-3H3
• InChI Key： UGLYNSYFPJUZTG-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 243.4±15.0 °C at 760 mmHg
• Flash Point: 101.0±20.4 °C
• PSA: 24.92000
• LogP: 2.36060
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

tert-butyl[(pyridin-4-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on tert-butyl[(pyridin-4-yl)methyl]amine

Comprehensive Overview of tert-butyl[(pyridin-4-yl)methyl]amine (CAS No. 341008-29-5): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, tert-butyl[(pyridin-4-yl)methyl]amine (CAS No. 341008-29-5) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often referred to by its systematic name or CAS registry number, serves as a critical building block in drug discovery, agrochemical synthesis, and material science. With the increasing demand for pyridine derivatives and amine-functionalized compounds, researchers and industry professionals are actively exploring its potential.

The molecular structure of tert-butyl[(pyridin-4-yl)methyl]amine combines a pyridine ring with a tert-butylamine moiety, offering both lipophilic and basic characteristics. This dual functionality makes it invaluable in medicinal chemistry, particularly in the design of kinase inhibitors and central nervous system (CNS) targeting drugs. Recent studies highlight its role in optimizing bioavailability and blood-brain barrier penetration—key focus areas in modern drug development.

From a synthetic perspective, CAS 341008-29-5 is frequently utilized in cross-coupling reactions and reductive amination processes. Its stability under various reaction conditions has made it a preferred choice for constructing complex molecular architectures. Industry reports indicate a surge in patent filings involving this compound, particularly for anticancer agents and neuroprotective therapies, aligning with global healthcare trends.

Environmental and regulatory considerations are also shaping the discourse around tert-butyl[(pyridin-4-yl)methyl]amine. As sustainability becomes a priority, manufacturers are investigating green chemistry approaches for its production. Questions like "How to improve the yield of CAS 341008-29-5?" or "What are safer solvents for its synthesis?" frequently appear in academic forums, reflecting the industry's shift toward eco-friendly protocols.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity standards exceeding 98% are often required for pharmaceutical-grade material, driving innovations in chromatographic purification methods. The compound's physicochemical properties—including solubility in polar aprotic solvents and melting point range—are well-documented in Reaxys and SciFinder databases.

Market analysts project steady growth for pyridine-based amines, with tert-butyl[(pyridin-4-yl)methyl]amine occupying a niche yet expanding segment. Its compatibility with high-throughput screening platforms and combinatorial chemistry workflows further enhances its commercial viability. Emerging applications in electronic materials and catalysis present additional opportunities for diversification.

For researchers seeking reliable suppliers, parameters like batch-to-batch consistency, certificates of analysis, and regulatory compliance dominate procurement decisions. The compound's shelf life under controlled storage conditions (-20°C in inert atmosphere) and compatibility with common pharmaceutical excipients are frequently discussed in technical datasheets.

In conclusion, tert-butyl[(pyridin-4-yl)methyl]amine (CAS No. 341008-29-5) exemplifies the intersection of structural elegance and functional utility in modern chemistry. As artificial intelligence accelerates molecular design and retrosynthetic analysis, this compound continues to inspire innovative applications across multidisciplinary domains.